Cas no 2172453-86-8 (5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid)

• Product Name: 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid
• CAS No: 2172453-86-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6035420
• PubChem ID: 165759175
• Update Time: 2025-05-20

5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid
• EN300-1563271
• 5-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pentanoic acid
• 2172453-86-8

• Inchi： 1S/C27H34N2O5/c1-4-29(16-10-9-15-25(30)31)26(32)18(2)19(3)28-27(33)34-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,18-19,24H,4,9-10,15-17H2,1-3H3,(H,28,33)(H,30,31)
• InChI Key： KIXQJOXAMPNRAY-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(N(CC)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid

Comprehensive Overview of 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid (CAS No. 2172453-86-8)

The compound 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid (CAS No. 2172453-86-8) is a highly specialized organic molecule that has garnered significant attention in the fields of peptide synthesis, pharmaceutical research, and bioconjugation chemistry. Its unique structural features, including the Fmoc-protected amino group and the carboxylic acid terminus, make it a valuable building block for the development of novel therapeutic agents and biochemical probes. Researchers are increasingly exploring its applications in drug discovery and targeted drug delivery systems, aligning with the growing demand for precision medicine.

One of the most compelling aspects of 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, enabling stepwise elongation of peptide chains. This method is widely used in the production of peptide-based therapeutics, which are gaining traction due to their high specificity and reduced side effects compared to traditional small-molecule drugs. The compound’s CAS No. 2172453-86-8 is frequently cited in patent literature, underscoring its industrial relevance.

In the context of AI-driven drug design, 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid has emerged as a key intermediate for generating peptide libraries. These libraries are essential for high-throughput screening (HTS) platforms, which leverage machine learning algorithms to identify potential drug candidates. The compound’s compatibility with automated synthesis techniques makes it a favorite among researchers working on combinatorial chemistry and fragment-based drug discovery.

Another area of interest is the compound’s potential in bioconjugation strategies. Its carboxylic acid moiety allows for facile coupling with amines or other nucleophiles, facilitating the creation of peptide-drug conjugates (PDCs) or fluorescent probes. This versatility is particularly valuable in cancer research, where targeted therapies are revolutionizing treatment paradigms. The CAS No. 2172453-86-8 is often associated with studies exploring tumor-homing peptides and theranostic agents.

From a synthetic chemistry perspective, the stability of the Fmoc-protected amino acid under mild conditions is a major advantage. It minimizes side reactions during peptide elongation, ensuring high yields and purity. This attribute is critical for scaling up production in GMP-compliant facilities, where consistency and reproducibility are paramount. The compound’s methylbutanamido side chain further enhances its solubility in organic solvents, simplifying purification processes.

As the scientific community continues to explore sustainable chemistry practices, 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid is also being evaluated for its environmental footprint. Innovations in green solvent systems and catalytic methods are being tested to optimize its synthesis, reducing waste and energy consumption. This aligns with global trends toward green pharmaceuticals and circular economy principles.

In summary, 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid (CAS No. 2172453-86-8) is a multifaceted compound with broad applications in peptide science, drug development, and biomaterials engineering. Its integration into cutting-edge research areas like AI-augmented discovery and targeted therapy ensures its continued relevance in the evolving landscape of life sciences.